Cas no 646039-86-3 (Benzenesulfonamide, 3-amino-4-methyl-N-[4-(trifluoromethyl)phenyl]-)

• Product Name: Benzenesulfonamide, 3-amino-4-methyl-N-[4-(trifluoromethyl)phenyl]-
• CAS No: 646039-86-3
• MF: C₁₄H₁₃F₃N₂O₂S
• MW: 330.325432538986
• CID: 422226
• PubChem ID: 10381960
• Update Time: 2025-04-19

Benzenesulfonamide, 3-amino-4-methyl-N-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-amino-4-methyl-N-[4-(trifluoromethyl)phenyl]-
• 3-amino-4-methyl-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide
• 646039-86-3
• DKTOQVCFIKELQU-UHFFFAOYSA-N
• DTXSID30439066
• SCHEMBL5228741

• Inchi： 1S/C14H13F3N2O2S/c1-9-2-7-12(8-13(9)18)22(20,21)19-11-5-3-10(4-6-11)14(15,16)17/h2-8,19H,18H2,1H3
• InChI Key： DKTOQVCFIKELQU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1)N)(NC1C=CC(C(F)(F)F)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 330.06509
• Monoisotopic Mass: 330.06498332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 72.19